Methyl 6-benzyl-2-(7-methoxybenzofuran-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 6-benzyl-2-[(7-methoxy-1-benzofuran-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C26H24N2O5S.ClH/c1-31-19-10-6-9-17-13-20(33-23(17)19)24(29)27-25-22(26(30)32-2)18-11-12-28(15-21(18)34-25)14-16-7-4-3-5-8-16;/h3-10,13H,11-12,14-15H2,1-2H3,(H,27,29);1H
• InChI Key: NRCPNELDQZXMIB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(C4=C(S3)CN(CC4)CC5=CC=CC=C5)C(=O)OC.Cl
• Molecular Formula: C26H25ClN2O5S
• Molecular Weight: 513.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a benzyl group, a methoxybenzofuran group, a carboxamido group, and a tetrahydrothienopyridine group. It also contains a carboxylate group and is a hydrochloride salt.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific locations of these groups on the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be complex and depend on the specific conditions and reagents used. The presence of multiple functional groups means that it could potentially undergo a variety of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of a carboxylate group could make it acidic, and the presence of aromatic rings could affect its solubility.

Scientific Research Applications

Synthesis and Structural Exploration

Research focuses on synthesizing novel pyridothienopyrimidine derivatives and related fused systems, emphasizing the utility of thieno[2,3-b]pyridine-2-carboxamides as synthons for further chemical modifications. For example, Bakhite, Al‐Sehemi, and Yamada (2005) detailed the preparation of tetrahydropyridothienopyrimidine derivatives, highlighting their methodological advancements in creating complex heterocyclic structures [E. A. Bakhite, A. Al‐Sehemi, Yoichi M. A. Yamada, 2005]. This research underscores the versatility of these compounds as precursors for generating diverse heterocyclic compounds with potential pharmacological applications.

Potential Anti-inflammatory Applications

Moloney (2001) synthesized methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, aiming to explore novel molecules as potential anti-inflammatory agents. This endeavor is part of a larger research program targeting the discovery of new anti-inflammatory compounds, indicating the therapeutic relevance of these chemical entities [G. P. Moloney, 2001].

Exploration of Hypertensive Activity

Kumar and Mashelker (2007) prepared oxadiazole derivatives containing pyranopyridine moieties, expecting these compounds to exhibit hypertensive activity. Their synthesis pathway involved the conversion of ethyl 2H-pyrano[2,3-b]pyridine-3-carboxylate into novel 1,2,4-oxadiazole heterocyclic compounds, illustrating the chemical's role in producing potentially biologically active molecules [N. Kumar, Uday C. Mashelker, 2007].

Novel Heterocyclic Compounds Synthesis

Patankar et al. (2008) utilized 2-carboxy-6-methoxybenzofuran-3-acetic acid anhydride for synthesizing novel polycyclic heteroaromatic compounds, showcasing the chemical's utility in generating complex structures that could be valuable in various scientific and pharmacological research fields [J. Patankar, Rajiv T. Khombare, R. R. Khanwelkar, Jyoti B. Shet, 2008].